molecular formula C14H10O2S B8384379 9H-Thioxanthene-9-carboxylic acid CAS No. 17394-14-8

9H-Thioxanthene-9-carboxylic acid

Cat. No.: B8384379
CAS No.: 17394-14-8
M. Wt: 242.29 g/mol
InChI Key: DHALJNUNTPESFN-UHFFFAOYSA-N
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Description

9H-Thioxanthene-9-carboxylic acid is a useful research compound. Its molecular formula is C14H10O2S and its molecular weight is 242.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

17394-14-8

Molecular Formula

C14H10O2S

Molecular Weight

242.29 g/mol

IUPAC Name

9H-thioxanthene-9-carboxylic acid

InChI

InChI=1S/C14H10O2S/c15-14(16)13-9-5-1-3-7-11(9)17-12-8-4-2-6-10(12)13/h1-8,13H,(H,15,16)

InChI Key

DHALJNUNTPESFN-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C2C(=C1)C(C3=CC=CC=C3S2)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thioxanthene, 9.1 g, was dissolved in 100 mL of dry THF. The solution was cooled in an ice bath and n-BuLi (24 mL of 2.5M solution) was added dropwise. The red solution was stirred at room temperature for one hour. Powdered CO2 was added (ca. 150 g) causing formation of a white precipitate. After stirring an additional hour the mixture was evaporated and the residue dissolved in water. The aqueous solution was extracted with CH2Cl2, and neutralized with HCl. The precipitated product was dissolved in ether, dried and evaporated producing thioxanthene-9-carboxylic acid as a white solid (8.8 g): 1H NMR (DMSO-d6) δ 5.25 (s, 1H), 7.30 (m, 4H), 7.49 (m, 4H), 12.60 (s, 1H).
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